Cas no 64289-45-8 (3-Amino-2,4-dimethylbenzoic acid)

3-Amino-2,4-dimethylbenzoic acid structure
64289-45-8 structure
Product Name:3-Amino-2,4-dimethylbenzoic acid
CAS No:64289-45-8
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD20641501
CID:1675814
PubChem ID:22754770
Update Time:2025-10-05

3-Amino-2,4-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-2,4-dimethyl-
    • 3-amino-2,4-dimethylbenzoic acid
    • 3-amino-2,4-dimethyl-benzoic acid
    • OXASAUXTASIZPW-UHFFFAOYSA-N
    • methyl 3-amino-2-methylbenzoic acid
    • 2122AJ
    • FCH1221256
    • AX8292330
    • DB-348015
    • 3-Amino-2,4-dimethylbenzoicacid
    • SB38100
    • 64289-45-8
    • AKOS024053086
    • SCHEMBL1457096
    • AS-62114
    • CS-0370992
    • 3-Amino-2,4-dimethylbenzoic acid
    • MDL: MFCD20641501
    • Inchi: 1S/C9H11NO2/c1-5-3-4-7(9(11)12)6(2)8(5)10/h3-4H,10H2,1-2H3,(H,11,12)
    • InChI Key: OXASAUXTASIZPW-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C)C(=C1C)N)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 1.5

Experimental Properties

  • PSA: 63.32

3-Amino-2,4-dimethylbenzoic acid Pricemore >>

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